Cas no 1426291-34-0 ({[4-(4-methylphenyl)-1H-imidazol-2-yl]methyl}amine dihydrochloride)

• Product Name: {[4-(4-methylphenyl)-1H-imidazol-2-yl]methyl}amine dihydrochloride
• CAS No: 1426291-34-0
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• MDL: MFCD08704480
• CID: 4598758
• PubChem ID: 72716192
• Update Time: 2025-05-20

{[4-(4-methylphenyl)-1H-imidazol-2-yl]methyl}amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {[4-(4-methylphenyl)-1H-imidazol-2-yl]methyl}amine dihydrochloride
• (4-(p-tolyl)-1H-imidazol-2-yl)methanamine dihydrochloride

• MDL： MFCD08704480
• Inchi： 1S/C11H13N3.ClH/c1-8-2-4-9(5-3-8)10-7-13-11(6-12)14-10;/h2-5,7H,6,12H2,1H3,(H,13,14);1H
• InChI Key： RIPZGHXXKLQYEG-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C2C=CC(C)=CC=2)N1)N.Cl

Additional information on {[4-(4-methylphenyl)-1H-imidazol-2-yl]methyl}amine dihydrochloride

[4-(4-Methylphenyl)-1H-imidazol-2-yl]methylamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1426291-34-0, known as [4-(4-methylphenyl)-1H-imidazol-2-yl]methylamine dihydrochloride, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of imidazole, a heterocyclic aromatic compound, and its structure incorporates a methyl group attached to the imidazole ring, further substituted with a dihydrochloride counterion. The presence of the 4-methylphenyl group introduces additional electronic and steric effects, making this compound a promising candidate for further research and development.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The [4-(4-methylphenyl)-1H-imidazol-2-yl]methylamine dihydrochloride compound has been explored for its potential as a neuroprotective agent, owing to its ability to modulate key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have reported that this compound exhibits significant antioxidant activity, which is crucial for mitigating oxidative stress—a key factor in neuronal damage.

In addition to its neuroprotective properties, this compound has also been investigated for its role in anticancer drug development. The dihydrochloride form of the compound has shown promise in inhibiting the growth of various cancer cell lines by targeting specific oncogenic pathways. Preclinical studies suggest that it may enhance the efficacy of existing chemotherapy regimens while reducing adverse side effects, making it a potential candidate for future clinical trials.

The synthesis of [4-(4-methylphenyl)-1H-imidazol-2-yl]methylamine dihydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the imidazole ring through condensation reactions, followed by substitution reactions to introduce the 4-methylphenyl group and subsequent protonation to form the dihydrochloride salt. This synthesis pathway has been optimized to ensure high yield and purity, which are critical for its application in biological studies.

From an analytical standpoint, this compound has been characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, confirming the presence of the imidazole ring, methyl group, and phenyl substituent. Such structural elucidation is essential for understanding its pharmacokinetic properties and bioavailability.

One of the most exciting developments involving this compound is its potential application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property could revolutionize the way certain medications are administered, particularly those with poor absorption profiles.

Moreover, computational studies using molecular docking and dynamics simulations have revealed that this compound interacts with several key proteins involved in cellular signaling pathways. These findings suggest that it could serve as a lead molecule for designing novel therapeutic agents targeting complex biological systems.

In conclusion, [4-(4-methylphenyl)-1H-imidazol-2-yl]methylamine dihydrochloride represents a significant advancement in medicinal chemistry due to its versatile properties and wide-ranging applications. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.